Sodium hydrogen oxydi(acetate)
Cat. No. B8808935
Key on ui cas rn:
50795-24-9
M. Wt: 156.07 g/mol
InChI Key: WESJBTCFPDPYGH-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US08859482B2
Procedure details
In reaction ii, sodium bisulfate is reacted with sodium acetate to produce sodium sulfate and solid acetic acid. In reaction iii., malic acid is reacted with sodium acetate to produce sodium hydrogen diglycolate and solid acetic acid. In reaction iv., fumaric acid is reacted with sodium acetate to produce sodium hydrogen fumarate and solid acetic acid. In reaction v., tartaric acid is reacted with sodium acetate to produce sodium hydrogen tartrate and solid acetic acid. In reaction vi., adipic acid is reacted with sodium acetate to produce sodium hydrogen adipate and solid acetic acid. In reaction vii, sulfamic acid is reacted with sodium acetate to produce sulpher sodium nitrate and solid acetic acid.
[Compound]
Name
iii
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:9])(=[O:8])[CH:2](CC(O)=O)[OH:3].[C:10]([O-:13])(=[O:12])[CH3:11].[Na+:14]>C(O)(=O)C>[C:10]([OH:13])(=[O:12])[CH2:11][O:3][CH2:2][C:1]([O-:9])=[O:8].[Na+:14] |f:1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C(C)(=O)O
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Step Two
[Compound]
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Name
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iii
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C(O)CC(=O)O)(=O)O
|
|
Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(=O)[O-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(COCC(=O)[O-])(=O)O.[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
